N-(4-chloro-2-fluorophenyl)-2-[3-(2,3-dimethylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[3-(2,3-dimethylphenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H19ClFN3O3S/c1-12-4-3-5-17(13(12)2)27-21(29)20-18(8-9-31-20)26(22(27)30)11-19(28)25-16-7-6-14(23)10-15(16)24/h3-10,18,20H,11H2,1-2H3,(H,25,28)
• InChI Key: BXBUTOTZHBXTJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3C(C=CS3)N(C2=O)CC(=O)NC4=C(C=C(C=C4)Cl)F)C
• Molecular Formula: C22H19ClFN3O3S
• Molecular Weight: 459.9 g/mol
• CAS No.: 1291845-34-5

Description

N-(4-chloro-2-fluorophenyl)-2-[3-(2,3-dimethylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C22H17ClFN3O3S and its molecular weight is 457.9. The purity is usually 95%.
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Scientific Research Applications

Imaging and Disease Detection

One significant application of derivatives similar to the specified compound is in the development of selective radioligands for imaging translocator proteins (18 kDa) using positron emission tomography (PET). These radioligands, such as DPA-714, have been synthesized with fluorine-18, facilitating in vivo imaging of neuroinflammatory processes. The synthesis process has been automated, yielding high-purity radioligands, indicating the compound's utility in advanced imaging techniques for studying neuroinflammation and potentially aiding in the diagnosis of neurodegenerative disorders (Dollé et al., 2008).

Neuroinflammation Studies

Derivatives of the compound have shown promise in the biological evaluation for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These derivatives, featuring fluoroalkyl- and fluoroalkynyl- analogues, displayed subnanomolar affinity for TSPO, comparable to that of the parent molecule. Their potential as in vivo PET-radiotracers was confirmed by brain uptake and local accumulation in rodent models of neuroinflammation (Damont et al., 2015).

Potential Pesticide Development

The compound's derivatives have also been explored for their potential as pesticides. New powder diffraction data of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, closely related to the specified compound, have been characterized, highlighting their potential application in the development of novel pesticides (Olszewska et al., 2011).